Cas no 174891-10-2 (2-(5-amino-1H-pyrazol-3-yl)acetic acid)

• Product Name: 2-(5-amino-1H-pyrazol-3-yl)acetic acid
• CAS No: 174891-10-2
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD09996903
• CID: 98550
• PubChem ID: 16221512
• Update Time: 2025-04-18

2-(5-amino-1H-pyrazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1H-pyrazole-3-acetic acid
• 1H-Pyrazole-3-aceticacid, 5-amino-
• 2-(3-amino-1H-pyrazol -5-yl)acetic acid
• 2-(5-Amino-1H-pyrazol-3-yl)acetic acid
• (5-Amino-2H-pyrazol-3-yl)-acetic acid
• 5-Amino-1H-pyrazol-3-ylacetic acid
• EOS-61782
• (5-Aminopyrazol-3-yl)acetic acid
• 5-Amino-1H-pyrazole-3-aceticacid
• 2-(3-amino-1H-pyrazol-5-yl)acetic acid
• 1H-Pyrazole-3-acetic acid, 5-amino-
• (3-amino-1H-pyrazol-5-yl)acetic acid
• (5-Amino-2H-pyrazol-3-yl)acetic acid
• (5-Amino-2H-pyrazol-3-yl)-aceticacid
• 5-carboxymethyl-3-aminopyrazole
• WROZCSTUPGWSLS-UHFFFAOYSA-N
• 5-amino-1h-pyr
• 2566622-90-8
• PB13219
• 174891-10-2
• W-206077
• (5-Amino-2H-pyrazol-3-yl)-acetic acid, AldrichCPR
• AC-8964
• CS1431
• FT-0650119
• 2-(3-Amino-5-pyrazolyl)acetic Acid
• A3866
• MFCD09991896
• CS-W019139
• AKOS015898081
• GS-3900
• Z1198267216
• SY034307
• (5-amino-1H-pyrazol-3-yl) acetic acid
• EN300-311301
• SCHEMBL1346490
• AKOS006311024
• 2-(3-amino-1H-pyrazol-5-yl)acetic acid;5-Amino-1H-pyrazole-3-acetic acid
• (5-amino-1H-pyrazol-3-yl)acetic acid
• DTXSID30585315
• DB-016600
• 674-599-8
• 2-(5-amino-1H-pyrazol-3-yl)acetic acid

• MDL： MFCD09996903
• Inchi： 1S/C5H7N3O2/c6-4-1-3(7-8-4)2-5(9)10/h1H,2H2,(H,9,10)(H3,6,7,8)
• InChI Key： WROZCSTUPGWSLS-UHFFFAOYSA-N
• SMILES： OC(CC1=CC(N)=NN1)=O

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.6
• Topological Polar Surface Area: 92

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.555
• Boiling Point: 504.4℃ at 760 mmHg
• Flash Point: 258.8°C
• Refractive Index: 1.676
• PSA: 92.00000
• LogP: 0.20020

2-(5-amino-1H-pyrazol-3-yl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature